4-(2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamido)benzamide
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Description
4-(2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamido)benzamide is a useful research compound. Its molecular formula is C23H22N6O4S and its molecular weight is 478.53. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Studies on the synthesis and biological activity of thiazolo[4,5-d]pyridazinone derivatives, like those by Demchenko et al. (2015), explore the synthesis of novel compounds with potential analgesic and anti-inflammatory properties. These compounds, characterized by NMR and mass spectrometry, demonstrate the ongoing interest in developing new therapeutic agents from complex heterocyclic structures (Demchenko, Bobkova, Yadlovskiy, Buchtiarova, & Demchenko, 2015).
Antimicrobial and Antitumor Applications
Research into novel benzodifuranyl derivatives by Abu‐Hashem et al. (2020) for anti-inflammatory and analgesic uses shows the potential of heterocyclic compounds in treating various conditions. Their study found significant COX-2 inhibition, suggesting effectiveness in pain and inflammation management, highlighting the therapeutic potential of such compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Insecticidal Properties
Research by Fadda et al. (2017) into heterocycles incorporating a thiadiazole moiety against cotton leafworm indicates the potential of such compounds in agricultural applications. The synthesis and identification of these compounds through various spectroscopic methods underscore their potential utility in developing new insecticides (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).
Heterocyclic Cores in Drug Development
Studies on the utility of activated nitriles in synthesizing new heterocyclic compounds indicate the versatility of these chemical structures in drug development. The creation of various derivatives, characterized by elemental and spectral data, showcases the potential for discovering new bioactive molecules with diverse therapeutic applications (Fadda, Mukhtar, & Refat, 2012).
properties
IUPAC Name |
4-[[2-[7-(furan-2-yl)-4-oxo-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N6O4S/c24-21(31)14-6-8-15(9-7-14)25-17(30)13-29-22(32)19-20(18(27-29)16-5-4-12-33-16)34-23(26-19)28-10-2-1-3-11-28/h4-9,12H,1-3,10-11,13H2,(H2,24,31)(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOIUICQOAIMGJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC3=C(S2)C(=NN(C3=O)CC(=O)NC4=CC=C(C=C4)C(=O)N)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.